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Introduction

Rauvoyunine C is a naturally occurring picraline-type monoterpene indole alkaloid. This class
of compounds is of significant interest to the scientific community due to the diverse
pharmacological activities exhibited by its members. This technical guide provides a
comprehensive overview of Rauvoyunine C, focusing on its natural origin, methodologies for
its isolation and purification, structural elucidation, and known biological activities. This
document is intended for researchers, scientists, and professionals in the field of drug
development and natural product chemistry.

Natural Source and Origin

The primary and thus far only reported natural source of Rauvoyunine C is the plant Rauvolfia
yunnanensis Tsiang, belonging to the Apocynaceae family. This plant is indigenous to the
southwestern regions of China and has a history of use in traditional medicine. Rauvoyunine C
has been successfully isolated from the aerial parts of this plant, alongside other structurally
related alkaloids. The genus Rauvolfia is a well-established source of a wide array of
monoterpene indole alkaloids, many of which possess significant biological properties.
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Biosynthesis of Picraline-Type Alkaloids

The biosynthesis of monoterpene indole alkaloids is a complex process originating from
primary metabolites. The indole moiety is derived from the amino acid tryptophan, while the
monoterpene unit originates from the terpenoid biosynthesis pathway. A key intermediate in the
formation of many of these alkaloids, including the picraline class to which Rauvoyunine C

belongs, is geissoschizine.

The general biosynthetic pathway leading to geissoschizine is outlined below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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